Cas no 286-35-1 (3-Azabicyclo[3.1.1]heptane)

3-Azabicyclo[3.1.1]heptane is a bicyclic organic compound featuring a nitrogen atom at the bridgehead position, imparting unique structural and reactivity characteristics. Its rigid, strained framework makes it a valuable scaffold in medicinal chemistry, particularly for designing bioactive molecules with enhanced binding affinity and selectivity. The compound's compact, three-dimensional structure is advantageous for exploring novel pharmacophores and modulating physicochemical properties such as solubility and metabolic stability. It serves as a key intermediate in synthesizing heterocyclic compounds, including potential pharmaceuticals targeting central nervous system disorders. The bicyclic core also facilitates stereochemical control in asymmetric synthesis, offering utility in both academic and industrial research applications.

3-Azabicyclo[3.1.1]heptane structure

Product Name:3-Azabicyclo[3.1.1]heptane

CAS No:286-35-1

MF:C₆H₁₁N

MW:97.1582415103912

MDL:MFCD23144086

CID:1016067

PubChem ID:19688498

Update Time:2025-05-27

3-Azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

- 3-Azabicyclo[3.1.1]heptane
- (1s,5s)-3-azabicyclo[3.1.1]heptane
- 286-35-1
- DB-339127
- AKOS016006441
- DTXSID40599201
- EN300-68533
- AKOS006336482
- EN300-7243001
- CS-0054676
- 3-Aza-bicyclo[3.1.1]heptane
- MDL： MFCD23144086
- Inchi： 1S/C6H11N/c1-5-2-6(1)4-7-3-5/h5-7H,1-4H2
- InChI Key： PWVHZVWNAGLZFH-UHFFFAOYSA-N
- SMILES： N1CC2CC(C1)C2

Computed Properties

Exact Mass: 97.089149355g/mol
Monoisotopic Mass: 97.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 62.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 12Å²

3-Azabicyclo[3.1.1]heptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM107702-1g	3-Azabicyclo[3.1.1]heptane	286-35-1	95%	1g	$1118	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-A1848-500mg	3-Azabicyclo[3.1.1]heptane - A1848	286-35-1	97.0%	500mg	12155.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-A1848-1g	3-Azabicyclo[3.1.1]heptane - A1848	286-35-1	97.0%	1g	18240.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-A1848-250mg	3-Azabicyclo[3.1.1]heptane - A1848	286-35-1	97.0%	250mg	6084.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-A1848-100mg	3-Azabicyclo[3.1.1]heptane - A1848	286-35-1	97.0%	100mg	3648.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-A1848-500mg	3-Azabicyclo[3.1.1]heptane - A1848	286-35-1	97.0%	500mg	12155CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-A1848-1g	3-Azabicyclo[3.1.1]heptane - A1848	286-35-1	97.0%	1g	18240CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-A1848-250mg	3-Azabicyclo[3.1.1]heptane - A1848	286-35-1	97.0%	250mg	6084CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-A1848-100mg	3-Azabicyclo[3.1.1]heptane - A1848	286-35-1	97.0%	100mg	3648CNY	2021-05-07
Chemenu	CM107702-1g	3-Azabicyclo[3.1.1]heptane	286-35-1	95%	1g	$1118	2022-09-29